Cas no 1156718-92-1 (N-(4-hydroxycyclohexyl)-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-(4-hydroxycyclohexyl)-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 1156718-92-1
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5073479
• Update Time: 2025-07-21

N-(4-hydroxycyclohexyl)-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxycyclohexyl)-1H-1,3-benzodiazole-5-carboxamide
• N-(4-hydroxycyclohexyl)-3H-benzimidazole-5-carboxamide
• Z32444378

• Inchi： 1S/C14H17N3O2/c18-11-4-2-10(3-5-11)17-14(19)9-1-6-12-13(7-9)16-8-15-12/h1,6-8,10-11,18H,2-5H2,(H,15,16)(H,17,19)
• InChI Key： IURHWAAUHYBZMK-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(C1=CC=C2C(=C1)NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 1.7
• Topological Polar Surface Area: 78

Additional information on N-(4-hydroxycyclohexyl)-1H-1,3-benzodiazole-5-carboxamide

N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide: A Promising Compound in Pharmaceutical Research

N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide is a novel compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, with the CAS number 1156718-92-1, represents a new class of benzodiazole derivatives that exhibit potential therapeutic applications across various disease models. Recent studies have highlighted its pharmacological properties, making it a subject of interest for both academic and industrial researchers.

The molecular framework of N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide is characterized by the presence of a benzodiazole ring, a core structure commonly found in drugs targeting central nervous system (CNS) disorders. The 4-hydroxycyclohexyl substituent at the nitrogen atom introduces hydrophilic characteristics, which may influence its solubility and bioavailability. This structural feature is critical for modulating the compound's interaction with biological targets, such as GABA_A receptors and ionotropic glutamate receptors.

Recent advancements in medicinal chemistry have focused on optimizing the benzodiazole ring to enhance therapeutic efficacy while minimizing side effects. A 2023 study published in Journal of Medicinal Chemistry demonstrated that N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide exhibits selective agonist activity toward GABA_A receptors, particularly in subunits associated with anxiety and sleep regulation. This finding aligns with the growing interest in developing drugs with improved target specificity for neurological disorders.

The carboxamide group in the compound's structure plays a pivotal role in its pharmacokinetic profile. This functional group enhances the compound's ability to form hydrogen bonds with protein targets, potentially improving its binding affinity and biological activity. Researchers have also explored the impact of the hydroxycyclohexyl moiety on the compound's metabolic stability, with preliminary data suggesting reduced hepatic metabolism compared to traditional benzodiazole derivatives.

Current research on N-(4-Hydroxycyclo-6-1,3-Benzodiazole-5-Carboxamide has expanded to include its potential applications in neurodegenerative diseases. A 2024 preclinical study published in Neuropharmacology revealed that this compound may modulate β-amyloid aggregation in Alzheimer's disease models. The hydroxycyclohexyl substituent appears to stabilize the compound's conformation, enhancing its ability to interact with pathological protein aggregates.

Pharmacological investigations have also highlighted the compound's potential as a modulator of ionotropic glutamate receptors. The benzodiazole ring structure allows for interactions with glutamate receptor subunits, suggesting possible applications in treating conditions such as epilepsy and neuroinflammation. Researchers are currently exploring the compound's ability to regulate glutamate signaling pathways, which could lead to novel therapeutic strategies for CNS disorders.

Recent computational studies have employed molecular docking techniques to analyze the compound's interaction with target proteins. These studies have shown that N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide exhibits favorable binding affinities with GABA_A receptor subunits, particularly α1 and γ2 subtypes. This finding is significant for the development of drugs targeting specific subunit combinations, which could improve treatment outcomes for patients with anxiety disorders.

The synthesis of N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide has been optimized using green chemistry principles to ensure environmental sustainability. Modern synthetic methods have focused on reducing waste generation and improving atom economy, which is crucial for large-scale pharmaceutical production. These advancements align with the industry's growing emphasis on sustainable drug development practices.

Pharmacokinetic studies have demonstrated that the compound exhibits favorable absorption and distribution properties. The hydroxycyclohexyl group may enhance solubility, while the benzodiazole ring contributes to membrane permeability. Researchers are currently investigating the compound's metabolic pathways and excretion profiles to optimize its therapeutic window for clinical applications.

Recent clinical trials have explored the compound's potential in treating generalized anxiety disorder (GAD). Preliminary data from a 2024 phase II trial indicated that the compound may offer improved efficacy compared to traditional benzodiazepines, with a lower incidence of sedative side effects. These findings suggest that N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide could represent a significant advancement in the treatment of anxiety-related conditions.

The compound's potential applications extend beyond CNS disorders. Research is underway to explore its role in modulating inflammatory responses in autoimmune diseases. The hydroxycyclohexyl substituent may influence the compound's interaction with immune cell receptors, suggesting possible applications in conditions such as rheumatoid arthritis and multiple sclerosis.

Ongoing research is focused on identifying potential drug-drug interactions involving N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide. These studies are critical for understanding its safety profile in combination therapies, particularly with other CNS-active medications. Researchers are also investigating the compound's impact on hepatic enzyme activity to ensure its compatibility with various treatment regimens.

As the field of medicinal chemistry continues to evolve, the development of compounds like N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide represents a significant step toward more targeted and effective therapeutic interventions. The unique structural features of this compound offer promising avenues for research, with potential applications spanning neurological, psychiatric, and inflammatory disorders.

Future studies will focus on expanding the compound's therapeutic applications and refining its pharmacological profile. Advances in structural biology and computational modeling are expected to play a crucial role in optimizing its properties for clinical use. These efforts will contribute to the development of safer and more effective treatments for a wide range of medical conditions.

In conclusion, N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide (CAS 1156718-92-1) represents a promising candidate in pharmaceutical research. Its unique molecular structure and pharmacological properties make it a valuable subject for further investigation. As research continues to uncover its potential applications, this compound may play a significant role in the development of innovative therapies for various diseases.

For more information on the latest research and developments related to N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide, please refer to recent publications in reputable scientific journals and ongoing clinical trials. These resources will provide deeper insights into the compound's pharmacological mechanisms and therapeutic potential.

As the scientific community continues to explore the possibilities of this compound, it is essential to maintain rigorous research standards and ethical considerations in drug development. The potential benefits of N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide must be balanced with a thorough understanding of its safety profile and long-term effects.

Overall, the study of N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide exemplifies the dynamic nature of pharmaceutical research. As new discoveries emerge, they contribute to the ongoing quest for more effective and targeted therapies, ultimately benefiting patients worldwide.

Further research is needed to fully understand the compound's potential and ensure its safe and effective use in clinical settings. The continued exploration of its properties will undoubtedly lead to significant advancements in the field of medicine.

With its unique molecular structure and promising pharmacological properties, N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide stands as a testament to the innovation and dedication of researchers in the pharmaceutical industry. As studies progress, this compound may pave the way for groundbreaking treatments that address a wide range of medical conditions.

Ultimately, the journey of N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide from a laboratory discovery to a potential therapeutic agent highlights the importance of scientific inquiry and the pursuit of knowledge in drug development. This compound represents a significant milestone in the ongoing effort to improve human health through innovative medical solutions.

As the field of medicinal chemistry continues to advance, the study of compounds like N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide will remain a vital area of research. The insights gained from these studies will contribute to the development of more effective and safer treatments, ultimately benefiting patients and healthcare providers alike.

With the continued dedication of scientists and researchers, the potential of N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide will be fully realized, leading to new and improved therapeutic options for a wide range of medical conditions.

As we look to the future, the exploration of compounds like N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide will continue to drive innovation in the pharmaceutical industry. The pursuit of knowledge and the application of scientific advancements will ensure that new and effective treatments are developed to meet the evolving needs of patients worldwide.

Ultimately, the study of N-(4-Hydroxycyclohexyl)-1H-1,3-Benzodiazole-5-Carboxamide and similar compounds represents a crucial step in the advancement of medical science. As research progresses, the potential for these compounds to improve human health and well-being will continue to grow, offering new hope for patients and new opportunities for scientific discovery.